5-(2,6-Dimethylmorpholin-4-yl)-2-nitrobenzoic acid
Cat. No. B1387535
M. Wt: 280.28 g/mol
InChI Key: VWTUGTCIUKZKLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:14][CH:15]1[O:16][CH:17]([CH3:21])[CH2:18][NH:19][CH2:20]1.[CH3:22][CH2:23][O:24][C:25](=[O:26])[CH3:27].[N+:1](=[O:2])([O-:3])[c:4]1[c:5]([C:6](=[O:7])[OH:8])[cH:9][c:10]([Cl:13])[cH:11][cH:12]1>>[N+:1](=[O:2])([O-:3])[c:4]1[c:5]([C:6](=[O:7])[OH:8])[cH:9][c:10]([N:19]2[CH2:18][CH:17]([CH3:21])[O:16][CH:15]([CH3:14])[CH2:20]2)[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1CNCC(C)O1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cc(Cl)ccc1[N+](=O)[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1CN(c2ccc([N+](=O)[O-])c(C(=O)O)c2)CC(C)O1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
